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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for troubleshooting and resolving leaks in NW16 (also known as KF16

or QF16) vacuum connections.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of a leak in an NW16 connection?

Leaks in NW16 flange connections are typically not caused by component failure but by

assembly errors. The most common culprits include:

Surface Contamination: Fingerprints, oils, dust, or any debris on the flange sealing surfaces

or the O-ring can create a leak path.[1][2][3]

Damaged Sealing Surfaces: Scratches, nicks, or dents on the flat face of the flange can

prevent the O-ring from sealing properly.[1][2][4]

Incorrect O-ring Installation: The O-ring may be pinched, twisted, or not properly seated in

the centering ring.[1]

Worn or Damaged O-rings: O-rings can become hard and take a permanent set over time,

especially after exposure to high temperatures, preventing a proper seal.[3] Visible cuts or

damage are also a clear cause for replacement.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15613197?utm_src=pdf-interest
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://manuals.plus/asin/B0746FPSPW
https://elitevak.com/is-a-tiny-leak-killing-your-vacuum-pump-heres-how-to-stop-it/
https://www.youtube.com/watch?v=7NRk9hVtlzA
https://manuals.plus/asin/B0746FPSPW
https://elitevak.com/is-a-tiny-leak-killing-your-vacuum-pump-heres-how-to-stop-it/
https://physics.stackexchange.com/questions/456512/how-to-fix-a-bad-kf-flange
https://manuals.plus/asin/B0746FPSPW
https://www.youtube.com/watch?v=7NRk9hVtlzA
https://manuals.plus/asin/B0746FPSPW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improper Clamping: The clamp must be tightened evenly to apply uniform pressure. Over-

tightening can damage the O-ring and the centering ring, while under-tightening will not

create an adequate seal.[1]

Q2: How can I tell if my NW16 connection is leaking?

Symptoms of a vacuum leak can range from subtle to severe:

Inability to Reach Target Vacuum: The most common sign is the system failing to pump down

to its expected base pressure.[2]

Slow Pump-Down Time: The system may take significantly longer than usual to reach the

desired vacuum level.[2]

Audible Hissing: In the case of a large leak, you may hear a high-pitched hissing sound from

the location of the leak.[5][6]

Pressure Rise: If you isolate a section of your vacuum system with a suspected leak, the

pressure will rise faster than it would in a leak-tight system.[7]

Q3: What is the proper procedure for assembling an NW16 flange to prevent leaks?

Proper assembly is crucial for a leak-tight connection.[8] Follow these steps:

Preparation: Always wear powder-free gloves.[2][3] Ensure the two NW16 flanges are clean,

dry, and free of any scratches or debris.[1][3] Clean the sealing surfaces with a lint-free wipe

and a suitable solvent like isopropyl alcohol if necessary.

Inspect Components: Visually inspect the flange surfaces for any damage.[4] Use a new,

clean O-ring and inspect it for any cuts or imperfections.[1] Ensure the centering ring is not

deformed.

Assembly: Place the O-ring into the groove of the centering ring. Fit the centering ring

assembly onto one of the NW16 flanges. Bring the second flange into contact, ensuring the

centering ring keeps them aligned.
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Clamping: Place the circumferential clamp around the two flanges. Hand-tighten the wing nut

until it is snug.[9] The clamp should apply even pressure around the entire flange. Do not use

tools to overtighten, as this can damage the components.[9]

Q4: Should I use vacuum grease on the O-ring?

For clean, smooth, and undamaged NW16 flanges, vacuum grease is generally not necessary

to achieve a high-vacuum seal.[3][9] If flange surfaces are slightly scratched, a very thin layer

of appropriate vacuum grease can help fill imperfections. However, be aware that grease can

migrate and contaminate your vacuum system and process.[3] If you must use it, ensure it is

rated for your vacuum level and is chemically compatible with your application.

Q5: Can I reuse O-rings and clamps?

O-rings: It is best practice to use a new O-ring for each assembly, especially in high-vacuum

applications. Elastomer O-rings experience "compression set," where they permanently

deform after being compressed, which prevents them from sealing effectively if reused.[3]

Clamps and Centering Rings: Clamps and metal centering rings can be reused indefinitely

as long as they are clean and not damaged or deformed.

Quantitative Data Summary
The following table provides typical specifications and materials for NW16 vacuum

connections.
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Parameter Value / Type Notes

Flange Size DN 16 ISO-KF
Also referred to as NW-16 or

KF-16.[10][11]

Typical Vacuum Range 1 x 10⁻⁸ mbar to 1 bar

Dependent on the O-ring

material and proper assembly.

[11]

Common O-ring Materials
Viton (FKM), Buna (NBR),

Silicone

Viton is common for high

vacuum due to lower

outgassing.[12]

Bakeout Temperature Up to 150-180°C (Viton O-ring)

Higher temperatures will

accelerate O-ring degradation.

[11][12]

Flange Material 304 Stainless Steel, Aluminum

Stainless steel is more

common for high-vacuum

applications.[12]

Typical Helium Leak Rate < 1 x 10⁻⁹ mbar·L/s
For a properly assembled,

leak-tight connection.

Troubleshooting Guide: Finding the Leak
This logical workflow will guide you from initial suspicion to pinpointing the leak.
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A logical workflow for troubleshooting an NW16 vacuum leak.
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Experimental Protocol: Helium Leak Detection
(Vacuum Method)
This protocol describes the standard procedure for locating a fine leak in an NW16 connection

using helium as a tracer gas.[13] Helium is ideal because its small atoms can penetrate tiny

leaks easily.[7][13]

1. Scope This procedure covers the method for performing a helium leak test on an assembled

NW16 vacuum connection to identify and locate leaks.[14]

2. Equipment Required

Helium mass spectrometer leak detector

Helium gas cylinder with a regulator and fine-control spray nozzle

Appropriate vacuum pumps to evacuate the system

Calibrated reference leak for the detector[13][14]

3. Experimental Workflow
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The experimental workflow for helium leak detection.
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4. Detailed Methodology

System Preparation: Ensure the vacuum system is fully assembled. Before starting, clean

the exterior of the NW16 connection to remove any contaminants that could temporarily plug

a leak.[14][15]

Detector Connection: Connect the helium leak detector to a port on the vacuum system. It is

often connected on the foreline of the high-vacuum pump.[15]

Evacuation: Pump down the system to its normal operating pressure or a pressure suitable

for the leak detector to operate, typically in the range of 10⁻³ to 10⁻⁶ Torr.[16]

Calibration: Calibrate the leak detector using a known, calibrated reference leak to ensure

the readings are accurate.[13]

Helium Application: Begin applying helium to the exterior of the system. Using a spray probe

with a low flow rate, direct a small amount of helium gas around the edge of the NW16
clamp.[7] Start at the top of the connection, as helium is lighter than air and will rise.

Measurement & Pinpointing: Watch the leak detector's output. If a leak is present, the

detector will show an increased helium signal after a short delay for the gas to travel from the

leak to the detector.[16] To pinpoint the exact location, reduce the helium flow and use a finer

nozzle, moving it slowly around the flange until you find the point that gives the strongest and

fastest response.[16]

Data Recording: Once a leak is confirmed and located, record the measured leak rate

provided by the detector.[14]

Repair and Verification: After locating the leak, vent the system, correct the issue (e.g., by

reassembling the flange with a new O-ring), and then repeat the test to verify that the leak

has been resolved.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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